2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 2-chloro-N-(2-hydroxyphenyl)-5-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H19ClN2O4S/c19-15-9-8-13(26(24,25)21-10-4-1-5-11-21)12-14(15)18(23)20-16-6-2-3-7-17(16)22/h2-3,6-9,12,22H,1,4-5,10-11H2,(H,20,23)
• InChI Key: BYEHTQBHZQCTEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NC3=CC=CC=C3O
• Molecular Formula: C18H19ClN2O4S
• DSSTOX Substance ID: DTXSID40386890
• Molecular Weight: 394.9 g/mol
• CAS RN: 5914-81-8

Description

2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is known for its unique properties, including its ability to inhibit specific enzymes, making it a promising candidate for use in drug development and other scientific research applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide involves its ability to inhibit specific enzymes. The compound binds to the active site of the enzyme, preventing its normal function and leading to the inhibition of the enzyme's activity. This inhibition can lead to various physiological effects, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide are dependent on the specific enzyme being targeted. For example, inhibition of carbonic anhydrase can lead to a decrease in the production of aqueous humor in the eye, making the compound a potential treatment for glaucoma. Inhibition of metalloproteinases can lead to a decrease in the breakdown of extracellular matrix proteins, making the compound a potential treatment for arthritis and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide in lab experiments is its ability to selectively inhibit specific enzymes. This allows researchers to study the specific physiological effects of inhibiting these enzymes, providing valuable insights into their role in various diseases and physiological processes. However, one limitation of using the compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide. One potential area of research is the development of new drugs based on the compound's ability to inhibit specific enzymes. Additionally, further research is needed to fully understand the physiological effects of inhibiting these enzymes, as well as the potential side effects of using the compound in drug development. Finally, research is needed to identify potential new applications for the compound, such as in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide involves a series of chemical reactions, starting with the reaction between 2-chloro-5-nitrobenzoic acid and 2-hydroxyaniline to produce 2-chloro-5-(2-hydroxyphenyl)benzoic acid. This intermediate is then reacted with piperidine and sulfur dioxide to produce 2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide.

Scientific Research Applications

2-chloro-N-(2-hydroxyphenyl)-5-(1-piperidinylsulfonyl)benzamide has been extensively researched for its potential applications in drug development. The compound has been shown to inhibit specific enzymes, including carbonic anhydrase and metalloproteinases, which are involved in various physiological processes and diseases, such as cancer, arthritis, and glaucoma. Additionally, the compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.